Cas no 1804345-72-9 (Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804345-72-9
• MF: C₁₀H₇F₆NO₄
• MW: 319.157304048538
• CID: 4832904
• Update Time: 2025-06-12

Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H7F6NO4/c1-2-20-8(19)5-6(21-10(14,15)16)4(9(11,12)13)3-17-7(5)18/h3H,2H2,1H3,(H,17,18)
• InChI Key： CPOIYWYYDFBPGE-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(C(=O)OCC)=C1OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 517
• XLogP3: 2
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804345-72-9): A Comprehensive Overview

Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1804345-72-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, characterized by its intricate molecular structure, possesses unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorinated substituents and a carboxylate ester group contributes to its reactivity and potential applications in medicinal chemistry.

The compound's structure is built around a pyridine core, which is a common motif in many pharmacologically active agents. The pyridine ring is functionalized with a hydroxyl group at the 2-position, two trifluoromethyl groups at the 4- and 5-positions, and a trifluoromethoxy group at the 4-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The trifluoromethyl and trifluoromethoxy groups in Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate are particularly noteworthy, as they have been shown to modulate the pharmacokinetic profiles of drug candidates favorably. These fluorinated moieties can also influence the electronic distribution of the molecule, leading to altered reactivity and functionalization possibilities.

One of the key areas where Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The pyridine scaffold is particularly well-suited for designing kinase inhibitors due to its ability to form hydrogen bonds and hydrophobic interactions with the enzyme's active site. The compound's multifaceted functional groups provide multiple points of interaction with the target kinase, potentially leading to high-affinity binding and potent inhibitory activity.

Recent studies have highlighted the importance of fluorinated pyridines in developing next-generation antiviral agents. The structural features of Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate make it an attractive building block for such applications. The trifluoromethyl group, in particular, has been shown to enhance the antiviral activity of compounds by improving their ability to penetrate viral membranes and disrupt viral replication cycles. Additionally, the hydroxyl and ester groups provide opportunities for further derivatization, allowing chemists to fine-tune the properties of the molecule for specific therapeutic needs.

The synthesis of Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and fluorination steps. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

In conclusion, Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in drug development make it a compound of significant interest. As research continues to uncover new therapeutic targets and mechanisms, compounds like Ethyl 2-hydroxy-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-3-carboxylate are likely to play an increasingly important role in shaping the future of medicine.